Cas no 2228602-94-4 (O-{1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228602-94-4
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6395398
• PubChem ID: 165717684
• Update Time: 2025-11-01

O-{1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethyl}hydroxylamine
• O-{[1-(1-methyl-1H-pyrazol-3-yl)cyclopropyl]methyl}hydroxylamine
• 2228602-94-4
• EN300-1728578

• Inchi： 1S/C8H13N3O/c1-11-5-2-7(10-11)8(3-4-8)6-12-9/h2,5H,3-4,6,9H2,1H3
• InChI Key： ZBVZRULOPJNKBH-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=CN(C)N=2)CC1)N

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.1Ų

Additional information on O-{1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethyl}hydroxylamine

Professional Introduction to Compound with CAS No. 2228602-94-4 and Product Name: O-{1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethyl}hydroxylamine

The compound with CAS No. 2228602-94-4 and the product name O-{1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethyl}hydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a 1-methyl-1H-pyrazol-3-yl moiety and a cyclopropylmethyl group in its molecular structure suggests a high degree of complexity, which is often associated with enhanced binding affinity and selectivity in drug design.

In recent years, the pharmaceutical industry has seen a surge in the development of novel heterocyclic compounds, particularly those incorporating pyrazole derivatives. Pyrazole scaffolds are known for their versatility and have been widely explored in medicinal chemistry due to their ability to modulate various biological pathways. The 1-methyl-1H-pyrazol-3-yl substituent in this compound not only contributes to its structural diversity but also opens up possibilities for interactions with biological targets that are not accessible by simpler molecules.

The cyclopropylmethyl group is another critical feature of this compound, contributing to its steric hindrance and potentially influencing its pharmacokinetic properties. Cyclopropyl groups are frequently incorporated into drug candidates because they can improve metabolic stability and binding affinity. The combination of these two structural elements in O-{1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethyl}hydroxylamine makes it a promising candidate for further investigation in the development of new therapeutic agents.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds that exhibit unique structural features are often more likely to exhibit novel biological activities. The CAS No. 2228602-94-4 identifier ensures that researchers can reliably access and reference this compound, facilitating collaboration and further study. The systematic naming convention used in the product name, O-{1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethyl}hydroxylamine, adheres to international standards, ensuring clarity and consistency across scientific literature.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. While specific therapeutic indications have not yet been established, preliminary computational modeling suggests that it may interact with enzymes or receptors involved in inflammatory pathways. The pyrazole moiety is particularly interesting because it has been shown to modulate the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammation.

The cyclopropylmethyl group may further enhance the compound's efficacy by improving its binding affinity or by influencing its metabolic stability. These properties are critical for ensuring that the drug remains active in the body long enough to exert its therapeutic effect. Additionally, the hydroxylamine functional group suggests potential reactivity, which could be exploited for prodrug strategies or for targeted delivery systems.

In vitro studies have begun to explore the biological activity of this compound, with initial results indicating promising interactions with certain biological targets. These early findings are encouraging and warrant further investigation into its potential as a lead compound for drug development. Researchers are particularly interested in understanding how the unique structural features of this molecule contribute to its observed activity.

The synthesis of O-{1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethyl}hydroxylamine presents an interesting challenge due to the complexity of its molecular structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. The use of modern techniques such as transition metal-catalyzed reactions and combinatorial chemistry has significantly reduced the time and resources required for novel molecule synthesis.

As research continues, it is expected that more insights will be gained into the pharmacological properties of this compound. Understanding how it interacts with biological targets at a molecular level will be crucial for optimizing its therapeutic potential. Additionally, studies on its pharmacokinetic behavior will provide valuable information for designing effective drug formulations.

The integration of computational methods into drug discovery has revolutionized how researchers approach molecular design. By leveraging computational tools such as molecular docking and virtual screening, scientists can rapidly identify promising candidates like O-{1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethyl}hydroxylamine based on their predicted interactions with biological targets. These methods complement traditional experimental approaches by providing rapid assessments of molecular fitness, thereby accelerating the drug discovery process.

In conclusion, the compound with CAS No. 2228602-94-4 and product name O-{1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethyl}hydroxylamine represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a 1-methyl-1H-pyrazol-3-yl moiety and a cyclopropylmethyl group, make it a promising candidate for further investigation in drug development. As research progresses, it is anticipated that this compound will contribute valuable insights into disease mechanisms and provide new opportunities for therapeutic intervention.